Cas no 2196078-55-2 (1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide)

1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide structure
2196078-55-2 structure
Product Name:1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide
CAS No:2196078-55-2
MF:C14H18N4O2
MW:274.318322658539
CID:5410025
Update Time:2025-07-01

1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide
    • Inchi: 1S/C14H18N4O2/c1-2-13(19)17-11-5-6-12(16-8-11)18-7-3-4-10(9-18)14(15)20/h2,5-6,8,10H,1,3-4,7,9H2,(H2,15,20)(H,17,19)
    • InChI Key: QLXOHTPFGFCVPC-UHFFFAOYSA-N
    • SMILES: N1(C2=NC=C(NC(=O)C=C)C=C2)CCCC(C(N)=O)C1

Experimental Properties

  • Density: 1.258±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 612.7±55.0 °C(Predicted)
  • pka: 12.50±0.70(Predicted)

1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2196078-55-2 95.0%
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Additional information on 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide

Introduction to 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide (CAS No. 2196078-55-2)

The compound 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide, identified by its CAS number 2196078-55-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of functional groups such as the pyridine ring, piperidine moiety, and the acrylamide moiety contributes to its unique chemical properties, making it a subject of intense research interest.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyridine derivatives playing a pivotal role in the design of novel therapeutic agents. The structural motif of 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide combines elements that are known to interact favorably with biological targets, particularly enzymes and receptors involved in critical metabolic pathways. This compound’s dual functionality, arising from the pyridine and piperidine components, suggests a multifaceted interaction profile that could be leveraged for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The acrylamide group introduces reactivity that can be exploited in medicinal chemistry strategies, such as covalent inhibition or selective binding. Furthermore, the pyridine ring is a well-documented pharmacophore in many successful drugs, offering opportunities for further optimization through structure-based drug design. The combination of these features makes 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide a promising candidate for further investigation.

Recent studies have highlighted the importance of acrylamide derivatives in the development of small-molecule inhibitors. The ability of acrylamides to form stable covalent bonds with target proteins has been exploited in the design of protease inhibitors and other enzyme-targeting agents. The presence of the acrylamide moiety in 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide suggests that it may exhibit similar properties, potentially making it effective against diseases caused by aberrant enzyme activity.

The pyridine component of this compound is particularly noteworthy, as it is a common structural element in many bioactive molecules. Pyridine derivatives have been shown to interact with a wide range of biological targets, including kinases, GPCRs (G-protein coupled receptors), and ion channels. The specific substitution pattern on the pyridine ring in 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide may confer selectivity for certain targets over others, which could be crucial for minimizing side effects in therapeutic applications.

The piperidine ring further enhances the complexity and potential utility of this compound. Piperidine derivatives are known for their ability to modulate central nervous system (CNS) activity and have been incorporated into drugs targeting neurological disorders. The presence of both pyridine and piperidine moieties suggests that 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide may exhibit properties relevant to CNS disorders or other conditions where these structural motifs are known to be effective.

From a synthetic chemistry perspective, 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide presents an intriguing challenge due to its complex structure. The synthesis involves multiple steps, including functional group transformations and regioselective reactions. Advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision, which bodes well for future studies on this compound.

In conclusion, 1-[5-[(1-Oxo-2-propen-1-yl)amino]-2-pyridinyl]-3-piperidinecarboxamide (CAS No. 2196078-55-2) is a structurally sophisticated molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and structural motifs positions it as a valuable scaffold for drug discovery efforts aimed at addressing various diseases. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that [CAS No 2196078 - 55 - 2] will play an increasingly important role in the development of next-generation therapeutics.

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